![molecular formula C20H16F3N3O2 B2723670 N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-2-(trifluoromethyl)benzamide CAS No. 921528-34-9](/img/structure/B2723670.png)
N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-2-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-2-(trifluoromethyl)benzamide, also known as OTX008, is a small molecule inhibitor of the bromodomain and extraterminal (BET) family of proteins. BET inhibitors have been shown to have potential therapeutic applications in cancer, inflammation, and other diseases. In
Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Condensed Triazines and Oxo-s-triazines : Research on the synthesis of condensed triazines and oxo-s-triazines involved reactions with benzamide derivatives, including compounds structurally related to "N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-2-(trifluoromethyl)benzamide." These compounds have potential applications in developing new materials and biologically active molecules (Reimlinge, Billiau, & Lingier, 1976).
Antiavian Influenza Virus Activity : Benzamide-based compounds have been developed as potent antiavian influenza virus agents. These findings suggest potential applications in antiviral therapies, highlighting the versatile nature of benzamide derivatives in medicinal chemistry (Hebishy, Salama, & Elgemeie, 2020).
Acetylcholinesterase Inhibitors : A study on pyridazine derivatives, including those related to the specified benzamide compound, showed potential as acetylcholinesterase inhibitors. This application is significant in the development of treatments for neurological disorders, such as Alzheimer's disease (Contreras, Parrot, Sippl, Rival, & Wermuth, 2001).
Anticancer Evaluation : Benzamide derivatives have been synthesized and evaluated for their anticancer activities against various cancer cell lines. These compounds present a promising avenue for the development of new anticancer drugs, demonstrating the critical role of benzamide derivatives in cancer research (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).
Antimicrobial Agents : The synthesis of benzamide-based compounds with potential antimicrobial properties indicates their application in combating bacterial and fungal infections. This area of research underscores the importance of benzamide derivatives in addressing global health challenges related to infectious diseases (Desai, Bhatt, Joshi, & Vaja, 2017).
properties
IUPAC Name |
N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]-2-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16F3N3O2/c21-20(22,23)16-9-5-4-8-15(16)19(28)24-12-13-26-18(27)11-10-17(25-26)14-6-2-1-3-7-14/h1-11H,12-13H2,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLQVROFHLAADSK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC=CC=C3C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)-2-(trifluoromethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.